2-(2,4-dimethylphenoxy)-N,N-diethylethanamine

• IUPAC Name: 2-(2,4-dimethylphenoxy)-N,N-diethylethanamine
• InChI: InChI=1S/C14H23NO/c1-5-15(6-2)9-10-16-14-8-7-12(3)11-13(14)4/h7-8,11H,5-6,9-10H2,1-4H3
• InChI Key: DUOHMPAEPVCGEN-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)CCOC1=C(C=C(C=C1)C)C
• Molecular Formula: C14H23NO
• Molecular Weight: 221.34 g/mol

Description

2-(2,4-dimethylphenoxy)-N,N-diethylethanamine, commonly known as DMPEA, is a chemical compound that belongs to the class of phenethylamines. It is a psychoactive drug that has been used for research purposes due to its potential therapeutic effects. DMPEA has been found to have a similar chemical structure to other psychoactive compounds such as mescaline and MDMA. The purpose of

Mechanism of Action

DMPEA works by binding to serotonin and dopamine receptors in the brain. It acts as an agonist, which means that it activates these receptors and produces a response. DMPEA has been found to increase the release of serotonin and dopamine, which can lead to an increase in mood, motivation, and reward.
Biochemical and Physiological Effects:
DMPEA has been found to have a number of biochemical and physiological effects. It has been shown to increase heart rate, blood pressure, and body temperature. It has also been found to increase the levels of certain hormones such as cortisol and prolactin. DMPEA has been found to have a short duration of action, with effects lasting for approximately 2-4 hours.

Advantages and Limitations for Lab Experiments

DMPEA has a number of advantages for use in lab experiments. It is relatively easy to synthesize and purify, and it has a well-defined chemical structure. DMPEA has also been found to have a low toxicity profile, which makes it safer to use in lab experiments. However, there are also limitations to the use of DMPEA in lab experiments. It has a short duration of action, which can make it difficult to study its long-term effects. DMPEA also has a high affinity for serotonin and dopamine receptors, which can make it difficult to determine its specific effects on these receptors.

Future Directions

There are a number of future directions for research on DMPEA. One area of research is the development of new drugs that are based on the chemical structure of DMPEA. These drugs could be used to treat a variety of psychiatric disorders. Another area of research is the investigation of the long-term effects of DMPEA use. This could include studies on the potential for addiction and the effects of chronic use on the brain. Finally, research could be conducted on the potential use of DMPEA in combination with other drugs to enhance its therapeutic effects.

Synthesis Methods

DMPEA is synthesized through a reaction between 2,4-dimethylphenol and diethylamine. The reaction is carried out in the presence of a catalyst such as hydrochloric acid. DMPEA can be purified through recrystallization or column chromatography.

Scientific Research Applications

DMPEA has been used in scientific research to investigate its potential therapeutic effects. It has been found to have an affinity for serotonin receptors, which are involved in regulating mood, sleep, and appetite. DMPEA has also been found to have an affinity for dopamine receptors, which are involved in regulating reward and motivation. Research has shown that DMPEA has the potential to be used as a treatment for depression, anxiety, and substance abuse disorders.